Cas no 2137772-16-6 (Methanone, cyclopropyl(octahydro-1H-pyrrolo[3,2-b]pyridin-1-yl)-)

• Product Name: Methanone, cyclopropyl(octahydro-1H-pyrrolo[3,2-b]pyridin-1-yl)-
• CAS No: 2137772-16-6
• MF: C₁₁H₁₈N₂O
• MW: 194.273422718048
• CID: 5258203
• Update Time: 2025-10-28

Methanone, cyclopropyl(octahydro-1H-pyrrolo[3,2-b]pyridin-1-yl)- Chemical and Physical Properties

Names and Identifiers

• Methanone, cyclopropyl(octahydro-1H-pyrrolo[3,2-b]pyridin-1-yl)-

• Inchi： 1S/C11H18N2O/c14-11(8-3-4-8)13-7-5-9-10(13)2-1-6-12-9/h8-10,12H,1-7H2
• InChI Key： NZYFZKZYVNGZLP-UHFFFAOYSA-N
• SMILES： C(C1CC1)(N1C2CCCNC2CC1)=O

Additional information on Methanone, cyclopropyl(octahydro-1H-pyrrolo[3,2-b]pyridin-1-yl)-

In-Depth Analysis of Methanone, cyclopropyl(octahydro-1H-pyrrolo[3,2-b]pyridin-1-yl)- (CAS No. 2137772-16-6)

Methanone, cyclopropyl(octahydro-1H-pyrrolo[3,2-b]pyridin-1-yl)- (CAS No. 2137772-16-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties. This compound features a cyclopropyl group attached to a methanone moiety, which is further linked to an octahydro-1H-pyrrolo[3,2-b]pyridine ring system. Such a configuration makes it a valuable intermediate in the synthesis of bioactive molecules, particularly in drug discovery programs targeting neurological and metabolic disorders.

The growing interest in Methanone, cyclopropyl(octahydro-1H-pyrrolo[3,2-b]pyridin-1-yl)- is driven by its potential applications in medicinal chemistry. Researchers are exploring its role as a scaffold for designing novel small-molecule inhibitors and modulators of protein-protein interactions. Its structural complexity allows for fine-tuning of pharmacological properties, making it a promising candidate for addressing unmet medical needs. Recent studies have highlighted its relevance in the development of central nervous system (CNS) therapeutics, a hot topic in the pharmaceutical industry.

From a synthetic chemistry perspective, Methanone, cyclopropyl(octahydro-1H-pyrrolo[3,2-b]pyridin-1-yl)- presents intriguing challenges and opportunities. The octahydro-1H-pyrrolo[3,2-b]pyridine core is a privileged structure in drug design, often associated with improved bioavailability and target selectivity. The incorporation of the cyclopropyl group further enhances the compound's stability and metabolic resistance, which are critical factors in optimizing drug-like properties. These attributes align with current trends in fragment-based drug discovery (FBDD) and rational drug design, areas that are frequently searched in academic and industrial databases.

The market demand for Methanone, cyclopropyl(octahydro-1H-pyrrolo[3,2-b]pyridin-1-yl)- is steadily increasing, driven by its versatility in research and development. Pharmaceutical companies and contract research organizations (CROs) are actively sourcing this compound for high-throughput screening and lead optimization campaigns. Its CAS No. 2137772-16-6 serves as a unique identifier, ensuring precise tracking in global chemical inventories. Given the rising focus on personalized medicine and targeted therapies, this compound is poised to play a pivotal role in next-generation drug development.

In addition to its pharmaceutical applications, Methanone, cyclopropyl(octahydro-1H-pyrrolo[3,2-b]pyridin-1-yl)- is also of interest in material science. Its rigid, polycyclic framework can be leveraged to design advanced organic electronic materials and supramolecular assemblies. Researchers are investigating its potential in creating molecular sensors and catalysts, tapping into the broader trend of green chemistry and sustainable synthesis. These interdisciplinary applications make it a compound of choice for scientists exploring cutting-edge technologies.

Quality and purity are paramount when working with Methanone, cyclopropyl(octahydro-1H-pyrrolo[3,2-b]pyridin-1-yl)-. Reputable suppliers adhere to stringent analytical standards, including high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy, to ensure batch-to-batch consistency. This is particularly important for researchers who rely on precise compound characteristics for reproducible results. The compound's stability under various storage conditions is another frequently searched topic, as it impacts long-term usability in laboratory settings.

Looking ahead, the scientific community anticipates further breakthroughs involving Methanone, cyclopropyl(octahydro-1H-pyrrolo[3,2-b]pyridin-1-yl)-. Its integration into machine learning-driven drug discovery platforms and automated synthesis workflows represents an exciting frontier. As the demand for innovative chemical entities grows, this compound is expected to remain at the forefront of research, addressing both fundamental and applied challenges in chemistry and life sciences.